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This document provides detailed application notes and protocols for advanced statistical methods

commonly employed in particle physics data analysis. These techniques are crucial for extracting

meaningful results from vast and complex datasets, enabling discoveries and precise measurements

of fundamental particles and their interactions. The protocols are intended to offer a practical guide

for researchers, outlining the key steps and considerations for applying these methods.

Machine Learning for Signal-Background
Discrimination
Machine learning (ML) algorithms are powerful tools for classifying events as either "signal" (the

process of interest) or "background" (other processes that mimic the signal).[1] This is a critical task

in many particle physics analyses where rare signals must be distinguished from overwhelming

backgrounds.[2][3] Among the most widely used ML techniques are Boosted Decision Trees (BDTs)

and Deep Neural Networks (DNNs).[3][4]

Application Note: Boosted Decision Trees (BDT)
Boosted Decision Trees are an ensemble learning technique that combines multiple individual

decision trees to create a more powerful and stable classifier.[5] In particle physics, BDTs are often

used for their high performance, interpretability, and robustness. The Toolkit for Multivariate Analysis

(TMVA), integrated within the ROOT data analysis framework, is a common tool for implementing

BDTs.[6][7]

Key applications include:
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Identifying rare decay channels.

Separating different types of particle jets (e.g., quark vs. gluon jets).

Classifying events in searches for new physics.[5]

Protocol: BDT for Signal-Background Classification using
ROOT/TMVA
This protocol outlines the steps for training and evaluating a BDT classifier using TMVA.[8]

1. Data Preparation:

Load signal and background datasets from ROOT files into a TFile.[9] The data should be in the
form of TTree objects.
Define the discriminating variables (features) to be used for training.
Create a TMVA::Factory object, specifying an output file to store the results.
Create a TMVA::DataLoader and add the signal and background TTree objects, along with their
respective weights if applicable.

2. Booking the BDT Method:

Book the BDT method using the factory->BookMethod() function.
Specify the BDT type (e.g., TMVA::Types::kBDT) and a unique name for the method.
Provide a string of configuration options to tune the BDT's performance. Key parameters include:
NTrees: The number of decision trees in the forest.
MaxDepth: The maximum depth of each individual tree.
BoostType: The boosting algorithm to be used (e.g., AdaBoost, Gradient).
AdaBoostBeta: The learning rate for AdaBoost.
nCuts: The number of grid points used in the scan for the best cut in the node splitting.

3. Training, Testing, and Evaluation:

Train the BDT using factory->TrainAllMethods().
Test the trained BDT on a separate dataset using factory->TestAllMethods().
Evaluate the performance of the BDT using factory->EvaluateAllMethods(). This will generate
performance metrics and plots, such as the Receiver Operating Characteristic (ROC) curve.

4. Application:

The trained BDT weights are saved in an XML file.
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This file can be loaded into a TMVA::Reader object to apply the BDT classifier to new data.
The BDT output score for each event can then be used to select signal-like events.[10]

Quantitative Data: BDT Performance Comparison

The following table summarizes the performance of different BDT configurations in a hypothetical

search for a new particle, comparing their signal efficiency and background rejection.

BDT Configuration Signal Efficiency (%)
Background
Rejection (%)

Area Under ROC
Curve (AUC)

BDT (NTrees=400,

MaxDepth=2)
75 98.5 0.92

BDT (NTrees=800,

MaxDepth=3)
82 99.1 0.95

Gradient Boost

(NTrees=500,

MaxDepth=3)

85 99.3 0.96

Experimental Workflow: BDT Analysis
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BDT Analysis Workflow using ROOT/TMVA.

Application Note: Deep Neural Networks (DNN) for Jet
Tagging
Deep Neural Networks are a class of machine learning algorithms with multiple layers of

interconnected nodes, inspired by the human brain.[4] In particle physics, DNNs, particularly

Convolutional Neural Networks (CNNs) and Recurrent Neural Networks (RNNs), have shown

exceptional performance in complex classification tasks such as jet tagging.[11][12][13] Jet tagging
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involves identifying the type of particle (e.g., a bottom quark, a charm quark, a gluon) that initiated a

spray of particles called a jet.

Key applications include:

Flavor Tagging: Distinguishing jets originating from heavy quarks (b-jets, c-jets) from those from

light quarks or gluons.[11] This is crucial for studies of the Higgs boson and the top quark.

Substructure Analysis: Identifying jets that result from the decay of heavy, boosted particles (e.g.,

W, Z, H bosons, or top quarks).

Protocol: DNN for Jet Flavor Tagging with
Keras/TensorFlow
This protocol outlines the steps for building and training a DNN for jet flavor tagging using the Keras

and TensorFlow libraries in Python.[14]

1. Data Preparation:

Load simulated jet data, typically stored in ROOT files or HDF5 format. This data should contain
information about the jet's constituent particles (tracks and calorimeter clusters) and the true flavor
label of the jet.
Preprocess the data:
Select relevant features, such as the transverse momentum, pseudorapidity, and impact parameter
of the tracks.
Normalize the input features to have zero mean and unit variance.
For image-based approaches (CNNs), represent the jet as a 2D image where pixel intensities
correspond to energy deposits in the calorimeter.[15]

2. Model Building:

Define the DNN architecture using the Keras Sequential API or Functional API. A typical
architecture for jet tagging might include:
An input layer with a shape corresponding to the number of input features.
Several hidden layers with a chosen number of nodes and activation functions (e.g., ReLU).
Dropout layers for regularization to prevent overfitting.
An output layer with a softmax activation function to provide a probability for each jet flavor class.

3. Model Compilation:
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Compile the model using the model.compile() method.
Specify the optimizer (e.g., Adam), the loss function (e.g., categorical cross-entropy for multi-class
classification), and the metrics to be evaluated during training (e.g., accuracy).

4. Model Training:

Train the model using the model.fit() method.
Provide the training data and labels, the number of epochs, the batch size, and the validation data
for monitoring performance.

5. Model Evaluation:

Evaluate the trained model on a separate test dataset using model.evaluate().
Calculate performance metrics such as efficiency (true positive rate) and mistag rate (false positive
rate) for each jet flavor.
Plot the ROC curves to visualize the trade-off between signal efficiency and background rejection.

Quantitative Data: DNN Performance for b-jet Tagging in the CMS Experiment

The following table shows the performance of the DeepCSV algorithm, a DNN-based b-tagger used

by the CMS experiment, compared to a previous algorithm.

Algorithm b-jet Efficiency (%) c-jet Mistag Rate (%)
Light-flavor jet
Mistag Rate (%)

Combined Secondary

Vertex (CSVv2)
~70 ~15 ~1

DeepCSV ~70 ~12 ~0.8

DeepCSV (tighter

working point)
~60 ~5 ~0.1

Experimental Workflow: DNN for Jet Tagging
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Deep Neural Network workflow for jet flavor tagging.

Bayesian Inference
Bayesian inference is a statistical method based on Bayes' theorem. It updates the probability of a

hypothesis based on new evidence. In particle physics, it is used for parameter estimation, model

comparison, and unfolding.[16]

Application Note: Bayesian Unfolding
Unfolding is the process of correcting measured distributions for detector effects, such as limited

resolution and efficiency, to obtain the true underlying physics distribution.[17] Bayesian unfolding,
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often performed iteratively, is a common technique for this purpose.[18][19] The RooUnfold package

in ROOT provides an implementation of this method.[20][21]

Key applications include:

Measuring differential cross-sections as a function of various kinematic variables.

Correcting reconstructed particle spectra to the generator level for comparison with theoretical

predictions.

Protocol: Bayesian Unfolding with RooUnfold
This protocol describes the steps for performing a Bayesian unfolding using the RooUnfold package.

[17][22]

1. Create the Response Matrix:

Use a Monte Carlo simulation to create a RooUnfoldResponse object.
This object stores the relationship between the true (generator-level) and measured
(reconstructed-level) distributions.
For each simulated event, fill the response matrix with the true and reconstructed values of the
variable of interest. Also, account for events that are generated but not reconstructed (misses) and
events that are reconstructed but have no corresponding generated event (fakes).

2. Perform the Unfolding:

Create a RooUnfoldBayes object, providing the response matrix and the measured data histogram.
Specify the number of iterations for the unfolding procedure. This is a regularization parameter that
controls the trade-off between statistical fluctuations and bias. Four iterations are often a
reasonable starting point.[23]

3. Extract the Unfolded Distribution and Uncertainties:

Obtain the unfolded distribution as a TH1 object.
The unfolding procedure also provides a covariance matrix that includes the statistical
uncertainties and their correlations between bins.

4. Validation and Systematic Uncertainties:

Perform closure tests by unfolding a simulated "data" sample and comparing the result to the
known true distribution from the simulation.
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Propagate systematic uncertainties (e.g., from the detector model) through the unfolding procedure
to assess their impact on the final result.

Quantitative Data: Bayesian Unfolding in Neutrino Oscillation Experiments

Bayesian methods are also central to the analysis of neutrino oscillation data, where Markov Chain

Monte Carlo (MCMC) techniques are used to explore the posterior probability distributions of the

oscillation parameters.[24][25][26]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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